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Compound of Interest

Compound Name: Acid Orange 56

Cat. No.: B1583118 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with chemical compounds like Acid Orange 56. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure and efficient research environment.

Quantitative Data Summary

A comprehensive understanding of a chemical's properties is the foundation of safe handling.

The following table summarizes key data for Acid Orange 56 and similar azo dyes. Due to the

limited availability of a specific Safety Data Sheet (SDS) for Acid Orange 56, data from related

compounds is provided to inform a conservative safety approach.
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Property
Acid Orange
56

Disperse
Orange 25

Acid Orange 7 Orange G

CAS Number 6470-20-8[1] 31482-56-1[2] 633-96-5[3] 1936-15-8[4]

Molecular

Formula

C₃₂H₂₂N₆Na₂O₈S

₂[5]
C₁₇H₁₅N₅O₄[2]

C₁₆H₁₁N₂NaO₄S[

3]

C₁₆H₁₀N₂Na₂O₇S

₂[4]

Molecular Weight 728.66 g/mol [5]
Not specified in

provided results
350.33 g/mol [3]

Not specified in

provided results

Appearance
Red-light orange

powder[5]

Not specified in

provided results

Orange

powder[3]

Orange

powder[4]

Solubility

Soluble in water

(palm orange),

soluble in

ethanol (gold

orange)[5]

Not specified in

provided results

Not specified in

provided results

Not specified in

provided results

Hazard Profile and Personal Protective Equipment (PPE)

As an azo dye, Acid Orange 56 should be handled with caution to mitigate potential health

risks. While a specific hazard classification is not readily available, related compounds are

known to cause skin and eye irritation.[3] Inhalation of dust should be strictly avoided.[2][6]

Therefore, a robust personal protective equipment strategy is non-negotiable.
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PPE Category Recommended Equipment Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[2][6]

To protect against accidental

splashes and airborne dust

particles.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene), a lab

coat, and closed-toe shoes.[6]

To prevent direct skin contact

with the dye.

Respiratory Protection

A NIOSH-approved respirator

with a particulate filter (e.g.,

N95) is recommended when

handling the powder outside of

a chemical fume hood.[7]

To prevent irritation of the

respiratory tract.[3]

Operational Plan: A Step-by-Step Protocol for Safe
Handling
Adherence to a standardized operational protocol is critical for minimizing risk and ensuring

reproducible results.

Engineering Controls: All handling of solid Acid Orange 56 powder should be conducted in a

well-ventilated area, with a chemical fume hood being the preferred environment to control

dust.[2]

Personal Protective Equipment (PPE): Before beginning any work, ensure all personnel are

properly fitted with the required PPE as detailed in the table above.

Weighing and Solution Preparation:

On an analytical balance, use a clean, dry weighing vessel.

Carefully transfer the necessary amount of Acid Orange 56 powder, avoiding the creation

of dust.

When preparing solutions, slowly add the powder to the solvent while stirring to facilitate

complete dissolution.
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Experimental Use: All experiments involving Acid Orange 56 should be performed in a

designated area to contain any spills.

Decontamination: Upon completion of work, thoroughly decontaminate all surfaces and

equipment that came into contact with the dye.

Hygiene: Always wash hands thoroughly with soap and water after handling the chemical,

even when gloves have been worn.[6]

Disposal Plan: Ensuring Environmental
Responsibility
The proper disposal of Acid Orange 56 and associated waste is a critical component of the

laboratory workflow, safeguarding both personnel and the environment.

Waste Segregation: All solid waste contaminated with Acid Orange 56, including weighing

paper, gloves, and paper towels, must be collected in a clearly labeled hazardous waste

container.

Aqueous Waste:

For small volumes of dilute aqueous solutions, consult your institution's environmental

health and safety (EHS) department. Neutralized, dilute solutions with a pH between 7 and

9 may be suitable for drain disposal with a large volume of water, provided they are free of

other hazardous materials.[8][9]

Concentrated or large volumes of aqueous waste must be collected in a designated,

labeled hazardous waste container. Avoid mixing with other waste streams unless

compatibility is certain.

Container Rinsing: Empty containers that held Acid Orange 56 should be triple-rinsed. The

first rinseate must be collected as hazardous waste.[8]

Waste Pickup: Coordinate with your institution's EHS office for the scheduled pickup and

disposal of all hazardous waste.
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Experimental Protocol: Spectrophotometric
Analysis of a Dye Solution
This protocol provides a general methodology for a common laboratory experiment involving a

dye such as Acid Orange 56.

Objective: To determine the maximum absorbance wavelength (λmax) of an Acid Orange 56
solution.

Materials:

Acid Orange 56

Deionized water or other suitable solvent

Volumetric flasks, pipettes, and cuvettes

UV-Vis spectrophotometer

Procedure:

1. Stock Solution Preparation: Accurately weigh a precise amount of Acid Orange 56 and

dissolve it in a known volume of solvent within a volumetric flask to create a stock solution

of a specific concentration (e.g., 100 µM).

2. Working Solution Preparation: Dilute the stock solution to a lower concentration (e.g., 10

µM) to prepare a working solution.

3. Spectrophotometer Setup: Power on the spectrophotometer and allow for an adequate

warm-up period. Set the desired wavelength scan range (e.g., 350-700 nm).

4. Blank Measurement: Use a cuvette filled with the solvent to zero the spectrophotometer.

5. Sample Measurement: Rinse the cuvette with the working solution before filling it for

analysis.
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6. Data Acquisition: Perform a wavelength scan of the sample to obtain the absorbance

spectrum.

7. Data Analysis: Identify the wavelength corresponding to the highest absorbance peak,

which represents the λmax.

Workflow for Safe Handling and Disposal
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Caption: A streamlined workflow for the safe handling and disposal of Acid Orange 56.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1583118?utm_src=pdf-body-img
https://www.benchchem.com/product/b1583118?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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